Cas no 112811-66-2 (2,4,5-Trifluoro-3-methoxybenzoyl chloride)

• Product Name: 2,4,5-Trifluoro-3-methoxybenzoyl chloride
• CAS No: 112811-66-2
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• MDL: MFCD02682012
• CID: 62955
• PubChem ID: 24878915
• Update Time: 2025-07-25

2,4,5-Trifluoro-3-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluoro-3-methoxybenzoyl chloride
• 3-METHOXY-2,4,5-TRIFLUOROBENZOYL CHLORIDE
• 2,3,5-trifluoro-4-methoxybenzoyl chloride
• 2,3-DIHYDRO-1H-INDOLE-6-CARBOXYLIC ACID
• 2,4,5-tifluoro-3-Methoxybenzoylchloride
• 2,4,5-Trifluoro-3-me
• 2,4,5-trifluoro-3-methoxybenzoic acid chloride
• Benzoyl chloride,2,4,5-trifluoro-3-methoxy-
• 2,4,5-Trifluoro-3-methoxybenzoylchloride
• 2,4,5-Trifluoro-3-methoxybenzoyl chloride 97%
• 2,4,5-Trifluoro-3-Methoxybenzoyl chloride,97%
• BCP29608
• 3-Methoxy-2,4,5-trifluorobenzoyl chloride;Benzoyl chloride,2,4,5-trifluoro-3-methoxy-
• J-507053
• A802659
• Benzoyl chloride, 2,4,5-trifluoro-3-methoxy-
• PS-10683
• FT-0609799
• MFCD02682012
• JVQSZTJTWSUJCR-UHFFFAOYSA-N
• 1187318-54-2
• A802658
• AKOS015889782
• 2,4,5-trifluoro-3-methoxy-benzoyl chloride
• DTXSID90379494
• 2,4,5-Trifluoro-3-methoxybenzoyl chloride, 97%
• F2167-2338
• 112811-66-2
• SCHEMBL605762
• DB-019809

• MDL： MFCD02682012
• Inchi： 1S/C8H4ClF3O2/c1-14-7-5(11)3(8(9)13)2-4(10)6(7)12/h2H,1H3
• InChI Key： JVQSZTJTWSUJCR-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=C(C(=C1F)OC)F)F)=O

Computed Properties

• Exact Mass: 223.98500
• Monoisotopic Mass: 223.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: liquid
• Density: 1.472 g/mL at 25 °C(lit.)
• Boiling Point: 229.2±35.0 °C at 760 mmHg
• Flash Point: 126 ºF
• Refractive Index: n20/D 1.503(lit.)
• PSA: 26.30000
• LogP: 2.49150
• Solubility: Not determined
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2,4,5-Trifluoro-3-methoxybenzoyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S24/25-S23-S8-S30
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S23;S24/25;S26;S36/37/39;S45
• Risk Phrases：R14; R20/21/22; R34; R36/37/38

Additional information on 2,4,5-Trifluoro-3-methoxybenzoyl chloride

Comprehensive Overview of 2,4,5-Trifluoro-3-methoxybenzoyl chloride (CAS No. 112811-66-2)

2,4,5-Trifluoro-3-methoxybenzoyl chloride (CAS No. 112811-66-2) is a specialized fluorinated aromatic compound widely utilized in pharmaceutical and agrochemical synthesis. Its unique molecular structure, featuring trifluoromethyl and methoxy functional groups, makes it a valuable intermediate for designing bioactive molecules. Researchers and industries increasingly focus on fluorinated building blocks due to their enhanced metabolic stability and lipophilicity, aligning with trends in drug discovery and sustainable chemistry.

The compound’s reactivity as an acyl chloride enables efficient amide bond formation, a critical step in synthesizing API intermediates. Recent studies highlight its role in developing PET radiotracers for medical imaging, addressing growing demand in precision medicine. Users frequently search for "2,4,5-Trifluoro-3-methoxybenzoyl chloride synthesis" or "CAS 112811-66-2 applications," reflecting interest in its custom synthesis and scale-up processes.

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Analytical characterization of 2,4,5-Trifluoro-3-methoxybenzoyl chloride typically involves NMR spectroscopy and HPLC purity testing, ensuring compliance with ICH guidelines. Its stability under inert atmospheres is crucial for storage, a topic often queried as "handling sensitive acyl chlorides." The compound’s compatibility with continuous flow chemistry systems further enhances its appeal for modern process intensification strategies.

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To address supply chain inquiries, manufacturers emphasize GMP-grade production and regulatory documentation for global distribution. The compound’s structure-activity relationships (SAR) are frequently discussed in forums exploring structure-based drug design, making technical datasheets with computational chemistry data highly sought after.

In summary, 2,4,5-Trifluoro-3-methoxybenzoyl chloride (CAS No. 112811-66-2) represents a versatile fine chemical bridging multiple disciplines. Its optimization for high-throughput screening and alignment with green chemistry principles ensures sustained relevance in evolving scientific landscapes.